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Compound of Interest

Compound Name: 2-Nitro-4-phenylnaphthalen-1-ol

Cat. No.: B12505424

Get Quote

Introduction & Structural Context[1][2][3][4][5][6][7]

2-Nitro-4-phenylnaphthalen-1-ol is a substituted naphthalene derivative characterized by the

presence of a hydroxyl group at position 1, a nitro group at position 2, and a phenyl ring at
position 4.[1][2]

CAS Number: 101727-37-1[1][3][2][4]
e Molecular Formula: C1e6H11NO3[1][5]
¢ Molecular Weight: 265.26 g/mol [5]

o Key Structural Feature: The Intramolecular Hydrogen Bond (IMHB).[5] The proximity of the
hydroxyl group (C1-OH) and the nitro group (C2-NO2) facilitates a strong resonance-assisted
hydrogen bond (RAHB).[1] This interaction locks the conformation and significantly
influences all spectroscopic signatures, particularly NMR and IR.[5]

Synthetic Origin & Regioselectivity
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To interpret the spectra correctly, one must understand the compound's origin.[5] It is typically
synthesized via the electrophilic aromatic nitration of 4-phenyl-1-naphthol.[1]

» Regiochemistry: The hydroxyl group at C1 is a strong ortho/para director.[5] However, the C4
position is blocked by the phenyl group.[5] Consequently, the electrophilic nitronium ion (

) attacks exclusively at the C2 position (ortho), yielding the 2-nitro derivative as the sole
major product.[5]

4-Phenyl-1-naphthol
(Substrate)

HNO3 / CH3COOH w Electrophilic Attack (C2) > Wheland -H+ (Aromatization 2-Nitro-4-phenylnaphthalen-1-ol
(Nitration) J Intermediate (Target)

Click to download full resolution via product page

Figure 1: Synthetic pathway dictating the regiochemistry of the target compound.

Spectroscopic Data & Analysis
A. Infrared (IR) Spectroscopy

The IR spectrum is dominated by the effects of the intramolecular hydrogen bond (IMHB) and

the conjugation of the phenyl ring.[5]
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Functional Group

Frequency (

, cm™?)

Intensity

Assignment &
Structural Insight

O-H Stretch

3100 — 3450

Broad, Weak

Chelated Hydroxy!l.
Unlike free phenols
(3600 cm~1), this band
is significantly red-
shifted and broadened
due to the strong O-
H[1]---O=N interaction.

[6][5]

C-H (Aromatic)

3030 — 3080

Weak

C-H stretching
vibrations of the
naphthalene and

phenyl rings.[5]

NO2 (Asym)

1530 — 1550

Strong

Asymmetric stretching

of the nitro group.[5]

NO2z (Sym)

1330 - 1350

Strong

Symmetric stretching

of the nitro group.[5]

C=C (Aromatic)

1580 — 1620

Medium

Skeletal vibrations of

the naphthalene core.

[5]

C-O Stretch

1200 - 1230

Strong

Phenolic C-O stretch,
often shifted due to
partial double-bond
character from

resonance.[1][5]

Diagnostic Note: The absence of a sharp "free OH" peak above 3500 cm~1 in non-polar

solvents (e.g., CHCIs) confirms the integrity of the 2-nitro substitution pattern.[5]

B. 'H NMR Spectroscopy (Proton NMR)

Solvent: CDCIs or DMSO-ds[1][5]
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The *H NMR spectrum provides the most definitive structural proof. The molecule lacks
symmetry, resulting in distinct signals for the naphthalene and phenyl protons.[5]
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Chemical Shift

Proton (
Environment

» Ppm)

. ] Structural
Multiplicity Integration .
Interpretation

C1-OH 14.0 -16.0

Diagnostic
Signal. The
extreme
downfield shift is
characteristic of
Singlet (Broad) 1H 'a proton trapped
in a strong
Resonance-
Assisted
Hydrogen Bond
(RAHB) with the

nitro group.[1]

H-3 8.2-85

Key Regio-
marker. This
proton is located
between the nitro
group and the
phenyl ring.[1] It

Singlet 1H appears as a
singlet because
there are no
adjacent protons
on the

substituted ring.

[5]

H-5, H-8 8.1-84

Multiplet (d/m) 2H The peri-protons
of the
naphthalene ring.
[1] H-8is
deshielded by
the adjacent
OH/NO:2 system;
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H-5 is influenced
by the phenyl
ring.[1]

The protons of

the phenyl ring at

C4. Typically

) appears as a

Phenyl Group 74-76 Multiplet 5H )

complex multiplet

overlapping with

H-6/H-7 of

naphthalene.[1]

Remaining
naphthalene
] protons, often
H-6, H-7 75-7.7 Multiplet 2H . .
overlapping with
the phenyl

region.[1][5]

Critical Validation Step:

e If the synthesis failed and produced 4-phenyl-1-naphthol (starting material), the OH peak
would appear at ~5.0-6.0 ppm.[1]

e The shift to >14.0 ppm confirms the successful introduction of the nitro group at the ortho
position.

C. 2C NMR Spectroscopy

Solvent: CDCIs[1][5]

e C-1(C-OH): ~155-160 ppm.[1][5] Deshielded due to oxygen attachment and hydrogen
bonding.[5]

e C-2 (C-NO2): ~130-135 ppm.[1][5]

e C-4 (C-Ph): ~140-145 ppm.[1][5] Quaternary carbon linking the two aromatic systems.[5]
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e C-3: ~120-125 ppm.[1][5]

e Phenyl & Naphthalene CH: 126—-130 ppm (Cluster of peaks).[5]

D. Mass Spectrometry (MS)[1][10]

e Molecular lon (M*): m/z 265[1][5]
e Fragmentation Pattern:

o [M - OH]* (m/z 248): Loss of hydroxyl radical (common in ortho-nitro phenols due to "ortho
effect”).[1][5]

o [M - NOz]* (m/z 219): Loss of the nitro group.

o [M - NOJ* (m/z 235): Rearrangement loss typical of nitroaromatics.[1]

Structural Insights: The Tautomeric Equilibrium

While predominantly existing as the nitro-enol form in the solid state and non-polar solvents, 2-
nitro-1-naphthols can exhibit tautomerism or resonance contribution from a keto-nitronic acid
form.[1] This is crucial for understanding its behavior in basic media or polar solvents.[5]

Stabilized b Nitro-Enol Form Taut . Keto-Nitronic Form
tramolecular H}’Bon 4| | (Stablein cDCI) (<12 _pul (Contribution in Polar Media)
0(OH) ~15 ppm Quinoid Character

Click to download full resolution via product page

Figure 2: Tautomeric equilibrium relevant to spectroscopic interpretation.

Experimental Protocols

To obtain the high-fidelity data described above, the following protocols are recommended.

Protocol A: Sample Preparation for 'H NMR

o Purity Check: Ensure the sample is dry. Residual water can exchange with the phenolic
proton, broadening the diagnostic OH peak or shifting it upfield.[5]
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Solvent: Use CDCIs (Chloroform-d) treated with basic alumina or silver foil to remove acidity,
which can affect the chemical shift.[5]

Concentration: Prepare a solution of ~10 mg sample in 0.6 mL solvent.
Acquisition:

o Set spectral width to include 0—-16 ppm (to capture the downfield OH).[5]
o Number of scans (NS): 16 or 32.[5]

o Relaxation delay (D1): = 2 seconds to allow full relaxation of the chelated proton.[5]

Protocol B: UV-Vis Solvatochromism Test

This test confirms the electronic coupling between the nitro and phenyl groups.[1]
Prepare a stock solution (10~4 M) in Dichloromethane (DCM).
Record spectrum (300-600 nm).[5] Expect

~380-420 nm (Yellow/Orange).[5]

Add 1 drop of 1M NaOH.

Observation: A dramatic bathochromic shift (Red shift) to >500 nm indicates the formation of
the nitronate anion, confirming the acidic nature of the phenolic proton activated by the nitro

group.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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